Cas no 183430-74-2 (Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester)

• Product name: Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester
• CAS No: 183430-74-2
• MF: C₁₀H₁₃NO₄
• MW: 211.215
• MDL: MFCD12168766
• CID: 3821281
• PubChem ID: 10560441

Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester
• SCHEMBL8888393
• Methyl 4-amino-3-(2-hydroxyethoxy)benzoate
• YXWRROAOFXMQBM-UHFFFAOYSA-N
• Methyl4-amino-3-(2-hydroxyethoxy)benzoate
• 183430-74-2
• EN300-315509

• MDL： MFCD12168766
• Inchi： InChI=1S/C10H13NO4/c1-14-10(13)7-2-3-8(11)9(6-7)15-5-4-12/h2-3,6,12H,4-5,11H2,1H3
• InChI Key： YXWRROAOFXMQBM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 211.08445790Da
• Monoisotopic Mass: 211.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.8Ų

Additional information on Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester

Comprehensive Overview of Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester (CAS No. 183430-74-2)

Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester (CAS No. 183430-74-2) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with amino and hydroxyethoxy functional groups. This compound has garnered significant attention in pharmaceutical and cosmetic research due to its potential applications as an intermediate in synthesizing active ingredients. Its CAS number 183430-74-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability in scientific literature.

The growing interest in 4-amino-3-(2-hydroxyethoxy)benzoic acid methyl ester aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This compound’s hydroxyethoxy moiety, in particular, is a focal point for studies on water-soluble derivatives, which are highly sought after in drug formulation and skincare products. The demand for biodegradable intermediates has further amplified its relevance in modern industrial applications.

From a structural perspective, the presence of both amino and ester groups in Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester enables versatile reactivity, making it a valuable building block in organic synthesis. Its potential as a precursor for UV-absorbing agents or antioxidants has been explored in recent patents, reflecting its applicability in sunscreens and anti-aging formulations. These attributes resonate with consumer trends favoring multifunctional ingredients in personal care products.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 183430-74-2, ensuring purity and consistency for industrial use. Quality control protocols are critical, especially when this compound is utilized in sensitive applications like cosmeceuticals or pharmaceutical excipients. The compound’s stability under varying pH conditions also makes it a candidate for controlled-release drug delivery systems, a hot topic in precision medicine.

In the context of regulatory compliance, Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester is subject to stringent safety assessments, including toxicological studies and environmental impact evaluations. These measures address rising consumer concerns about ingredient transparency and sustainability. The compound’s low ecotoxicity profile, as reported in preliminary studies, positions it favorably for future commercialization in eco-conscious markets.

Ongoing research into 183430-74-2 also explores its potential in bio-based polymers and advanced material science. Innovations in polymer chemistry often leverage such multifunctional monomers to enhance material properties like flexibility or biodegradability. This intersection of chemistry and engineering underscores the compound’s versatility beyond traditional applications.

For researchers sourcing methyl ester of 4-amino-3-(2-hydroxyethoxy)benzoic acid, reliable suppliers must provide comprehensive technical data sheets, including spectroscopic data and safety handling guidelines. The compound’s shelf life and storage conditions (e.g., protection from light and moisture) are equally critical to maintain its efficacy in downstream processes.

In summary, Benzoic acid, 4-amino-3-(2-hydroxyethoxy)-, methyl ester (CAS No. 183430-74-2) represents a convergence of innovation and practicality in modern chemistry. Its adaptability across industries—from cosmetics to advanced materials—highlights its enduring value. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges like sustainable manufacturing and personalized healthcare solutions.